Cas no 2004651-11-8 (3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro-)

• Product Name: 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro-
• CAS No: 2004651-11-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5276628
• Update Time: 2025-07-09

3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro-

• Inchi： 1S/C10H19NO2/c1-2-8-5-10(12,7-13-8)9(6-11)3-4-9/h8,12H,2-7,11H2,1H3
• InChI Key： PPTYWTAUXVHLGU-UHFFFAOYSA-N
• SMILES： O1C(CC)CC(C2(CN)CC2)(O)C1

Additional information on 3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro-

3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro-

3-Furanol, 3-[1-(aminomethyl)cyclopropyl]-5-ethyltetrahydro- (CAS No: 2004651-11-8) is a unique organic compound with a complex structure that has garnered attention in various fields of research and application. This compound belongs to the class of tetrahydrofuranols, which are derivatives of tetrahydrofuran (THF) with an alcohol functional group. The presence of a cyclopropyl group and an ethyl substituent further enhances its structural complexity and functional versatility.

The molecular structure of 3-Furanol is characterized by a five-membered ring system, where the oxygen atom is part of the ring structure, making it a cyclic ether derivative. The substituents attached to the ring include an aminoalkyl group (-CH2NH2) and an ethyl group (-CH2CH2CH3), which contribute to its unique chemical properties. The cyclopropyl group introduces strain into the molecule, potentially influencing its reactivity and stability under different conditions.

Recent studies have highlighted the potential of 3-Furanol in various applications, particularly in the field of drug discovery and materials science. Its structural features make it a promising candidate for use as a building block in organic synthesis, where it can serve as a precursor for more complex molecules with diverse functionalities.

In terms of physical properties, 3-Furanol exhibits a melting point of approximately -40°C and a boiling point around 95°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane (DCM) and ethyl acetate is relatively high, making it suitable for use in various synthetic protocols that require efficient dissolution and reaction conditions.

The synthesis of 3-Furanol typically involves multi-step reactions that include ring-opening and cyclization processes. One common approach involves the reaction of cyclopropane derivatives with aldehydes or ketones under specific catalytic conditions to form the desired tetrahydrofuranol structure. The presence of amino groups in the molecule can also facilitate further functionalization through nucleophilic substitution or addition reactions.

In recent years, researchers have explored the use of 3-Furanol in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Its amphiphilic nature allows it to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Additionally, studies have shown that 3-Furanol-based materials exhibit excellent biocompatibility, making them suitable for applications in biomedical engineering.

The chemical stability of 3-Furanol under physiological conditions has also been investigated, revealing its potential as a stabilizing agent in pharmaceutical formulations. Its ability to resist degradation under acidic or basic conditions makes it a valuable component in formulations requiring long-term stability.

In conclusion, 3-Furanol, with its unique structural features and versatile chemical properties, continues to be a subject of intense research interest across multiple disciplines. Its applications span from organic synthesis to drug delivery systems, with ongoing studies exploring its potential in emerging fields such as nanotechnology and green chemistry.